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Compound of Interest

Compound Name: 2-Bromo-5-methylpyrazine

Cat. No.: B1289261 Get Quote

An In-depth Technical Guide to 2-Bromo-5-methylpyrazine

This guide provides a comprehensive overview of the molecular structure, chemical properties,

and synthesis of 2-Bromo-5-methylpyrazine, a significant heterocyclic compound utilized by

researchers, scientists, and professionals in drug development.

Molecular Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-
bromo-5-methylpyrazine.[1] It is a substituted pyrazine, which is a diazine, a six-membered

aromatic ring containing two nitrogen atoms at positions 1 and 4. In this compound, a bromine

atom is substituted at the 2-position and a methyl group is at the 5-position of the pyrazine ring.

The molecular formula for 2-Bromo-5-methylpyrazine is C₅H₅BrN₂.[1][2][3]

Molecular Structure Diagram
Caption: Molecular structure of 2-Bromo-5-methylpyrazine.

Physicochemical Data
The following table summarizes the key quantitative data for 2-Bromo-5-methylpyrazine.
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Property Value Source(s)

Molecular Formula C₅H₅BrN₂ [1][2][3]

Molecular Weight 173.01 g/mol [1]

IUPAC Name 2-bromo-5-methylpyrazine [1]

CAS Number 98006-90-7 [1]

Appearance Solid or liquid [4]

Density 1.596 g/cm³ [5]

Boiling Point 198 °C [2][5]

Flash Point 74 °C [2][5]

Vapor Pressure 0.511 mmHg at 25°C [5]

Refractive Index 1.558 [2][5]

Purity 95%, 98% [4]

InChI Key
OBZRGWKVWAXNKZ-

UHFFFAOYSA-N
[1]

SMILES CC1=CN=C(C=N1)Br [1]

Experimental Protocols
An efficient and facile synthesis of 2-bromo-5-methylpyrazine has been described.[6] This

process involves the conversion of 5-methylpyrazine-2-carboxylic acid to its corresponding

amide, followed by Hofmann degradation to yield 2-amino-5-methylpyrazine. The amine is then

converted to the target compound via diazotization and in-situ bromination.[6]

A related experimental procedure for the bromination of a similar pyrazine derivative, 2-amino-

5-methylpyrazine, to yield 2-amino-3-bromo-5-methylpyrazine is detailed below.[7]

Synthesis of 2-Amino-3-bromo-5-methylpyrazine from 2-Amino-5-methylpyrazine[7]

Materials:
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2-amino-5-methylpyrazine (5.00 g, 45.8 mmol)

Pyridine (4.35 g, 55.0 mmol)

Dichloromethane (250 mL)

Bromine (8.80 g, 55.0 mmol)

Water

Saturated brine

Anhydrous sodium sulfate

Procedure:

A solution of 2-amino-5-methylpyrazine and pyridine in dichloromethane is prepared.

Bromine is added slowly to the solution.

The reaction mixture is stirred at room temperature overnight.

Upon completion, water is added for extraction, and the organic layer is separated.

The organic layer is washed with saturated brine, dried over anhydrous sodium sulfate,

and filtered.

The filtrate is concentrated under vacuum to yield the product.

This procedure resulted in a yellow solid with a yield of 88%.[7] The product was characterized

by mass spectrometry and ¹H NMR.[7]

Spectral Data
While detailed spectra are not provided here, ¹H NMR, ¹³C NMR, and Mass Spectrometry data

for 2-Bromo-5-methylpyrazine are available and can be found in various chemical databases.

[8][9] For the related compound 2-amino-3-bromo-5-methylpyrazine, the following spectral data

has been reported:
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Mass Spectrum (ESI, positive ion mode) m/z: 190.2 [M + H]⁺[7]

¹H NMR (400 MHz, CDCl₃) δ (ppm): 7.83 (s, 1H), 4.93 (s, 2H), 2.41 (s, 3H)[7]

Safety and Handling
2-Bromo-5-methylpyrazine is classified as harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective

equipment should be used when handling this compound. It is recommended to store it in a

dark place, under an inert atmosphere, and in a freezer at under -20°C.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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